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Compound of Interest

Compound Name: Dodecanedioyl! Dichloride

Cat. No.: B1363107

For Researchers, Scientists, and Drug Development Professionals

Dodecanedioyl dichloride, a C12 linear aliphatic diacyl chloride, serves as a crucial monomer
in the field of polymer chemistry. Its long hydrocarbon chain is instrumental in imparting unique
properties such as hydrophobicity, flexibility, and low moisture absorption to the polymers
derived from it. This guide provides a comprehensive overview of its properties, its role in
polymerization, and detailed experimental protocols for its use, particularly in the synthesis of
high-performance polyamides like Nylon 6,12.

Physicochemical Properties of Dodecanedioyl
Dichloride

Dodecanedioyl dichloride is a reactive compound that must be handled with care due to its
sensitivity to moisture. Its key physical and chemical properties are summarized below.
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Property Value

CAS Number 4834-98-4
Molecular Formula C12H20Cl202
Molecular Weight 267.19 g/mol
Appearance Liquid

Boiling Point 140 °C at 0.5 mmHg
Density 1.069 g/mL at 25 °C

Refractive Index

n20/D 1.468

Vapor Pressure

<0.75 mmHg at 20 °C

Flash Point

113 °C (235.4 °F) - closed cup

Solubilit Soluble in hydrocarbons and ethers; reacts with
olubili
Y water and alcohols.[1]

Synthesis and Reactivity

Dodecanedioyl dichloride is typically synthesized from its corresponding dicarboxylic acid,
dodecanedioic acid. The most common laboratory and industrial method involves the reaction
of the diacid with a chlorinating agent, such as thionyl chloride (SOCI2) or oxalyl chloride. This
reaction substitutes the hydroxyl (-OH) groups of the carboxylic acid with chlorine atoms,
forming the highly reactive acyl chloride functional groups.

The high reactivity of the acyl chloride groups is central to its function in polymer chemistry.[1]
[2] These groups are highly electrophilic and readily undergo nucleophilic acyl substitution with
nucleophiles like amines and alcohols.[1][2] This rapid and often irreversible reaction makes
dodecanedioyl dichloride an ideal monomer for step-growth polymerization, particularly in
low-temperature methods like interfacial polymerization.[2][3]

Core Application: Polyamide Synthesis via
Interfacial Polymerization

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b094701
https://www.benchchem.com/product/b1363107?utm_src=pdf-body
https://www.benchchem.com/product/b094701
https://ocw.mit.edu/courses/3-034-organic-biomaterials-chemistry-fall-2005/5e963947780de11c9e8dcea930c92209_lab2_interfacial.pdf
https://www.benchchem.com/product/b094701
https://ocw.mit.edu/courses/3-034-organic-biomaterials-chemistry-fall-2005/5e963947780de11c9e8dcea930c92209_lab2_interfacial.pdf
https://www.benchchem.com/product/b1363107?utm_src=pdf-body
https://ocw.mit.edu/courses/3-034-organic-biomaterials-chemistry-fall-2005/5e963947780de11c9e8dcea930c92209_lab2_interfacial.pdf
https://en.wikipedia.org/wiki/Interfacial_polymerization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A primary application of dodecanedioyl dichloride is in the synthesis of polyamides,
commonly known as nylons. When reacted with a diamine, it forms strong and durable amide
linkages. The reaction with 1,6-hexanediamine (hexamethylenediamine) produces Nylon 6,12,
a high-performance thermoplastic valued for its low moisture absorption, excellent dimensional
stability, and good chemical resistance.[4]

The synthesis of Nylon 6,12 is famously demonstrated through interfacial polymerization. This
technique involves dissolving the two monomers—dodecanedioyl dichloride and a diamine—
in two separate, immiscible liquid phases.[3][5] Polymerization occurs exclusively at the
interface where the two solutions meet.[2][3] This method is advantageous as it is rapid, can be
performed at room temperature, and the stoichiometry at the interface is self-regulating, leading
to high molecular weight polymers.[2]

The general reaction for the formation of a polyamide from a diacyl chloride and a diamine is
illustrated below.
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Reactants

CI-CO-(CH2)10-CO-ClI ¥ HzN-R-NH:2
(Dodecanedioyl Dichloride) (Diamine) Polymerization

Products

-[CO-(CH2)10-CO-NH-R-NH]n- 2n HCI
(Polyamide) (Hydrogen Chloride)

Polymerization
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Prepare Aqueous Phase: Prepare Organic Phase:
1,6-Hexanediamine in NaOH(aq) Dodecanedioyl Dichloride in Cyclohexane

~,

Gently layer Organic Phase
0 er

nto Aqueous Phase in a beak

'

Polymer film forms
at the liquid-liquid interface

Grasp film with tweezers
and pull upwards continuously

AN

Wind the resulting
'nylon rope' onto a glass rod

Wash rope with water,
then ethanol

'

Air dry the final
Nylon 6,12 polymer
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Monomer Properties

Dodecanedioyl Dichloride

lcontains

Long -(CHz)10- aliphatic chain

leads to |leads to leads to
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Increased Hydrophobicity Increased Chain Flexibility Disrupted Interchain Packing
\\ //
¥ Macroscopic Consequences

Lower Moisture Absorption & ! :
Improved Dimensional Stability Lower Modulus Lower Melting Point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dodecanedioyl
Dichloride in Polymer Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1363107#introduction-to-dodecanedioyl-dichloride-in-
polymer-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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